molecular formula C13H12ClN3O2 B8324540 6-Chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester

6-Chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester

Cat. No.: B8324540
M. Wt: 277.70 g/mol
InChI Key: UDFXYKDVNXCLHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C13H12ClN3O2 and its molecular weight is 277.70 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H12ClN3O2

Molecular Weight

277.70 g/mol

IUPAC Name

methyl 6-chloro-4-(4-methylanilino)pyridazine-3-carboxylate

InChI

InChI=1S/C13H12ClN3O2/c1-8-3-5-9(6-4-8)15-10-7-11(14)16-17-12(10)13(18)19-2/h3-7H,1-2H3,(H,15,16)

InChI Key

UDFXYKDVNXCLHT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)NC2=CC(=NN=C2C(=O)OC)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-Dichloro-pyridazine-3-carboxylic acid methyl ester (200 mg, 0.966 mmol), p-toluidine (104 mg, 0.966 mmol) and N,N-diisopropylethylamine (0.34 mL, 1.93 mmol) were dissolved in N,N-dimethylacetamide (2.4 mL), then heated at 110° C. for 1 h. The reaction mixture was cooled, then poured into ethyl acetate and water. The aqueous layer was extracted with ethyl acetate, and then the combined organic layers were washed with saturated aqueous sodium chloride solution, dried over sodium sulfate, filtered, and concentrated in vacuo. Purification by chromatography (silica, 0 to 50% ethyl acetate in hexanes) gave 6-chloro-4-p-tolylamino-pyridazine-3-carboxylic acid methyl ester (214 mg, 79%) as an off-white solid. 1H NMR (300 MHz, CHLOROFORM-d) δ ppm 9.61 (br. s., 1H) 7.23-7.32 (m, 2H) 7.13 (d, J=7.9 Hz, 2H) 6.96 (s, 1H) 4.08 (s, 3H) 2.41 (s, 3H); LCMS (EI/CI) m/z: 278 [M+H].
Quantity
200 mg
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reactant
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104 mg
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reactant
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0.34 mL
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reactant
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2.4 mL
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solvent
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